Cas no 1632286-01-1 (Di-tert-butyl 1,9-diazaspiro[6.6]tridecane-1,9-dicarboxylate)

Di-tert-butyl 1,9-diazaspiro[6.6]tridecane-1,9-dicarboxylate is a spirocyclic diamine derivative protected with tert-butyloxycarbonyl (Boc) groups. Its rigid spirocyclic structure enhances steric control, making it valuable in asymmetric synthesis and catalyst design. The Boc protection ensures stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly for constructing complex nitrogen-containing scaffolds. Its high purity and well-defined stereochemistry facilitate reproducible results in synthetic applications. The spirocyclic core also contributes to conformational rigidity, which can improve binding selectivity in ligand design.
Di-tert-butyl 1,9-diazaspiro[6.6]tridecane-1,9-dicarboxylate structure
1632286-01-1 structure
Product Name:Di-tert-butyl 1,9-diazaspiro[6.6]tridecane-1,9-dicarboxylate
CAS No:1632286-01-1
MF:C21H38N2O4
MW:382.53742647171
CID:4727539
Update Time:2025-06-09

Di-tert-butyl 1,9-diazaspiro[6.6]tridecane-1,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Di-tert-butyl 1,9-diazaspiro[6.6]tridecane-1,9-dicarboxylate
    • OR315559
    • Inchi: 1S/C21H38N2O4/c1-19(2,3)26-17(24)22-14-11-9-13-21(16-22)12-8-7-10-15-23(21)18(25)27-20(4,5)6/h7-16H2,1-6H3
    • InChI Key: RYDZNAQWNLXHMK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCCCC21CN(C(=O)OC(C)(C)C)CCCC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Topological Polar Surface Area: 59.1

Di-tert-butyl 1,9-diazaspiro[6.6]tridecane-1,9-dicarboxylate Pricemore >>

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